Cas no 199102-69-7 (4-n-Propylbenzoylacetonitrile)

4-n-Propylbenzoylacetonitrile structure
4-n-Propylbenzoylacetonitrile structure
Product Name:4-n-Propylbenzoylacetonitrile
CAS No:199102-69-7
MF:C12H13NO
MW:187.237723112106
MDL:MFCD02260780
CID:908633
PubChem ID:2064032
Update Time:2025-04-19

4-n-Propylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-3-(4-propylphenyl)propanenitrile
    • 4-n-Propylbenzoylacetonitrile
    • AKOS BBR-002858
    • BETA-OXO-4-PROPYL-BENZENEPROPANENITRILE
    • 3-OXO-3-(4-PROPYL-PHENYL)-PROPIONITRILE
    • SCHEMBL5793959
    • MFCD02260780
    • 1040724-13-7
    • BS-50610
    • Enamine_005194
    • DTXSID90366400
    • IDI1_007781
    • AKOS000116594
    • CS-0152419
    • Z56886461
    • EN300-04455
    • E76392
    • J-012860
    • 199102-69-7
    • HMS1408M02
    • MDL： MFCD02260780
    • Inchi： 1S/C12H13NO/c1-2-3-10-4-6-11(7-5-10)12(14)8-9-13/h4-7H,2-3,8H2,1H3
    • InChI Key： KVXGLAIRWBFDBH-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)C1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 187.10000
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.73548

4-n-Propylbenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-n-Propylbenzoylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022387-1g
4-n-Propylbenzoylacetonitrile
 199102-69-7 96%
1g
 ￡194.00 2022-02-28
Fluorochem
022387-5g
4-n-Propylbenzoylacetonitrile
 199102-69-7 96%
5g
 ￡654.00 2022-02-28
Fluorochem
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 199102-69-7 96%
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 ￡2362.00 2022-02-28
TRC
P835338-10mg
4-n-Propylbenzoylacetonitrile
 199102-69-7
10mg
 $ 50.00 2022-06-03
TRC
P835338-50mg
4-n-Propylbenzoylacetonitrile
 199102-69-7
50mg
 $ 95.00 2022-06-03
TRC
P835338-100mg
4-n-Propylbenzoylacetonitrile
 199102-69-7
100mg
 $ 135.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EY284-200mg
4-n-Propylbenzoylacetonitrile
 199102-69-7 95+%
200mg
 623.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EY284-1g
4-n-Propylbenzoylacetonitrile
 199102-69-7 95+%
1g
 2181.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EY284-50mg
4-n-Propylbenzoylacetonitrile
 199102-69-7 95+%
50mg
 249.0CNY 2021-07-14
abcr
AB166974-1 g
4-n-Propylbenzoylacetonitrile; 96%
 199102-69-7
1g
 €457.50 2022-06-11

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